(1R,2R)-2-(3-Bromo-4-methylphenyl)cyclopropane-1-carboxylic acid

• IUPAC Name: (1R,2R)-2-(3-bromo-4-methylphenyl)cyclopropane-1-carboxylic acid
• InChI: InChI=1S/C11H11BrO2/c1-6-2-3-7(4-10(6)12)8-5-9(8)11(13)14/h2-4,8-9H,5H2,1H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key: DXFXOEDDNYAVFI-DTWKUNHWSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2CC2C(=O)O)Br
• Isomeric SMILES: CC1=C(C=C(C=C1)[C@@H]2C[C@H]2C(=O)O)Br
• Molecular Formula: C11H11BrO2
• Molecular Weight: 255.11 g/mol

Description

(1R,2R)-2-(3-Bromo-4-methylphenyl)cyclopropane-1-carboxylic acid is a chiral cyclopropane derivative that has gained attention in recent years due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential for future research.

Scientific Research Applications

Synthesis and Biological Evaluation

Cyclopropane derivatives, including bromophenol derivatives incorporating cyclopropane moieties, have been synthesized and evaluated for their inhibitory effects on enzymes such as carbonic anhydrase I and II isoforms and acetylcholinesterase. These enzymes are relevant in the treatment of diseases like Alzheimer's disease, Parkinson's disease, senile dementia, and ataxia. The study by Boztaş et al. (2019) demonstrated that these derivatives are effective inhibitors, with Ki values indicating potent inhibitory effects (Boztaş et al., 2019).

Structural Analysis

Structural and conformational studies of cyclopropane-carboxylic acid derivatives have been conducted to understand their molecular configurations. Korp et al. (1983) determined the structures of 1-phenyl-2-methylcyclopropene-3-carboxylic acid and cis-2-(m-nitrophenyl)cyclopropanecarboxylic acid using X-ray methods, providing insight into the spatial arrangement and potential interactions of these compounds (Korp et al., 1983).

Synthesis of Tailor-Made α-Amino Acids

The synthesis of tailor-made α-amino acids, such as (1R,2S)-1-Amino-2-vinylcyclopropane-1-carboxylic acid (vinyl-ACCA), highlights the importance of cyclopropane derivatives in the pharmaceutical industry. These compounds serve as essential units in highly potent inhibitors targeting diseases like hepatitis C virus infection. Sato et al. (2016) provided a comprehensive overview of synthetic approaches for these compounds, emphasizing their significance in drug development (Sato et al., 2016).

Substituent Effects and Inclusion Compounds

Research on the ionization of cis-2-substituted 1-cyclopropanecarboxylic acids by Kusuyama (1979) and the formation of inclusion compounds with ethanol guests provides valuable information on the chemical behavior and potential applications of these compounds in designing more complex molecular systems (Kusuyama, 1979).